Cas no 1804654-40-7 (2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine
• CAS No: 1804654-40-7
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4846465
• Update Time: 2025-06-09

2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2/c8-2-4-3-12-6(11)1-5(4)7(9)10/h1,3,7H,2H2,(H2,11,12)
• InChI Key： WDZLWVFDVMWLSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=CC=1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine

Introduction to 2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine (CAS No. 1804654-40-7)

2-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine, identified by its CAS number 1804654-40-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine features a pyridine core substituted with two fluorinated alkyl groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both difluoromethyl and fluoromethyl groups imparts unique electronic and steric properties, which are highly valued in medicinal chemistry for modulating drug efficacy and selectivity.

The compound's structure, characterized by a nitrogen-containing pyridine ring, serves as a scaffold for further functionalization. The amino group at the 2-position and the dual fluoromethyl substitutions at the 4- and 5-positions create multiple sites for chemical manipulation. This flexibility allows chemists to design derivatives with tailored pharmacokinetic profiles, enhancing bioavailability and reducing off-target effects. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the context of contemporary pharmaceutical research, 2-amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine has garnered attention for its potential in addressing unmet medical needs. The fluorinated substituents are particularly noteworthy, as they are known to improve metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated that such modifications can enhance the potency of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for these inhibitors makes it a valuable asset in medicinal chemistry libraries.

Recent publications highlight the compound's role in developing next-generation antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral proteases and polymerases. By incorporating fluorinated groups, researchers aim to enhance the compound's resistance to enzymatic degradation and improve its interaction with viral targets. Preliminary data suggest that derivatives of 2-amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine exhibit promising antiviral activity against several strains of RNA viruses, including those responsible for emerging infectious diseases.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated groups efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. The optimization of synthetic routes has been a focal point for research teams aiming to reduce costs and environmental impact while maintaining high purity standards.

The pharmacological profile of 2-amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine is further explored through computational modeling and high-throughput screening (HTS). Molecular docking studies have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Such interactions are critical for understanding its potential therapeutic applications. Additionally, HTS campaigns have identified novel derivatives with enhanced activity against specific disease markers, underscoring the importance of fluorinated pyridines in drug development.

The regulatory landscape for compounds like 2-amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine is continually evolving to accommodate new synthetic methodologies and safety considerations. Regulatory agencies emphasize the need for comprehensive toxicological assessments before clinical translation. Researchers must navigate these guidelines while ensuring that their synthetic routes comply with environmental regulations regarding waste disposal and solvent use. Collaborative efforts between academia and industry have led to innovative approaches in meeting these requirements without compromising scientific progress.

The future prospects of this compound are bright, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential as an agrochemical intermediate is also gaining traction, as fluorinated pyridines are known to enhance the efficacy of pesticides and herbicides. By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration, scientists aim to unlock the full potential of 2-amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine across multiple sectors.